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Compound of Interest

Compound Name: Biotin-PEG4-methyltetrazine

Cat. No.: B15580222

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Biotin-PEG4-methyltetrazine, a
critical reagent in modern bioconjugation and targeted therapeutic development. We will delve
into its core principles, physicochemical properties, and detailed experimental protocols,
presenting quantitative data in a clear, tabular format and illustrating key processes with
diagrams.

Core Principles and Applications

Biotin-PEG4-methyltetrazine is a versatile molecule that combines the high-affinity binding of
biotin to streptavidin with the highly efficient and bioorthogonal “click chemistry™ of
methyltetrazine.[1] Its structure consists of three key components:

 Biotin: A vitamin that forms one of the strongest known non-covalent bonds with streptavidin
and avidin, enabling robust detection, purification, and immobilization of labeled molecules.

[2]

o PEGA4 (Polyethylene Glycol) Spacer: A short, hydrophilic polyethylene glycol linker that
enhances water solubility, reduces steric hindrance, and minimizes aggregation of
conjugated biomolecules.[1][2]

o Methyltetrazine: A highly reactive dienophile that participates in the inverse-electron-demand
Diels-Alder (IEDDA) reaction with strained alkenes, most notably trans-cyclooctene (TCO).[3]
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[4] This reaction is exceptionally fast, selective, and occurs under mild, physiological

conditions without the need for a copper catalyst.[4][5]

This unique combination of features makes Biotin-PEG4-methyltetrazine an invaluable tool

for a wide range of applications, including:

» Bioconjugation: Linking biotin to TCO-modified biomolecules such as proteins, antibodies,

and nucleic acids.[1]

e Probe Development: Constructing multifunctional probes for imaging and diagnostic assays.

[1]

e Drug Delivery: Assembling targeted drug delivery systems and antibody-drug conjugates

(ADCs).[1][6]

e PROTACS: Serving as a linker in the synthesis of Proteolysis Targeting Chimeras

(PROTACS).[7][8]

e Cellular and In Vivo Imaging: Enabling pre-targeted imaging strategies.[5]

Physicochemical and Quantitative Data

The properties of Biotin-PEG4-methyltetrazine are summarized in the tables below for easy

reference and comparison.

Table 1: General Properties

Property Value References

CAS Number 1835759-81-3 [4][71[9]

Molecular Formula C27H39N706S [410719]

Molecular Weight 589.71 g/mol [41[71[10]

Appearance Purple to purplish-red solid [7]

Purity >95% (typically by HPLC) [O][10][11]
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Table 2: Solubility and Storage

Parameter Recommendation References
Solubility Soluble in DMSO and DMF [51[11][12]
Short-term Storage 0 - 4 °C for days to weeks [4][13]

-20 °C for months to years
Long-term Storage ) )
(desiccate, protect from light)

[B1141(61[71[13]

Shipping Conditions Ambient temperature [4][11][13]
Table 3: Reaction Kinetics
. Second-order Rate
Reaction References
Constant (k)
Methyltetrazine-TCO Ligation > 800 M~1s~1 [B114][11]

Key Experimental Protocols

Detailed methodologies for common applications of Biotin-PEG4-methyltetrazine are

provided below.

Protocol 1: Labeling of TCO-Modified Proteins

This protocol outlines the steps for biotinylating a purified protein that has been functionalized

with a trans-cyclooctene (TCO) group.

Materials:

TCO-functionalized protein

Biotin-PEG4-methyltetrazine

Organic Solvent (e.g., DMSO)

Reaction Buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)
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» Desalting column or dialysis cassette
Procedure:

o Protein Preparation: Dissolve the TCO-functionalized protein in the reaction buffer to a
concentration of 1-5 mg/mL.[3]

o Reagent Preparation: Prepare a stock solution of Biotin-PEG4-methyltetrazine in DMSO.

[3]

 Biotinylation Reaction: Add a 1.5 to 5-fold molar excess of the Biotin-PEG4-methyltetrazine
solution to the protein solution. The optimal ratio may need to be determined empirically.[3]

 Incubation: Incubate the reaction mixture for 1-2 hours at room temperature with gentle
mixing.[3]

 Purification: Remove the unreacted Biotin-PEG4-methyltetrazine using a desalting spin
column or by dialysis against a suitable storage buffer.[3]

Protocol 2: Labeling of Cell Surface Glycans

This protocol describes the biotinylation of cell surface glycans that have been metabolically
labeled with a TCO-modified sugar.

Materials:

e Cultured cells

e TCO-modified sugar (e.g., AcaManN-TCO)

o Cell culture medium

« Biotin-PEG4-methyltetrazine

o Phosphate-Buffered Saline (PBS)

» Streptavidin-conjugated fluorophore (for detection)

Procedure:
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» Metabolic Labeling: Culture cells to the desired confluency. Incubate the cells with 25-50 pM
of a TCO-modified sugar in the cell culture medium for 24-48 hours to allow for metabolic
incorporation into cell surface glycans.[3]

o Washing: Wash the cells three times with ice-cold PBS to remove any unincorporated TCO-
modified sugar.[3]

 Biotinylation: Prepare a fresh solution of 50-100 uM Biotin-PEG4-methyltetrazine in PBS.
Incubate the cells with this solution for 30-60 minutes at room temperature or at 4°C to
minimize internalization.[3]

o Final Wash: Wash the cells three times with ice-cold PBS to remove excess Biotin-PEG4-
methyltetrazine.[3]

o Detection: The biotinylated cells can now be incubated with a streptavidin-conjugated
fluorophore for detection by flow cytometry or fluorescence microscopy.[3]

Visualizing Workflows and Pathways

Diagrams created using Graphviz (DOT language) are provided below to illustrate key
processes involving Biotin-PEG4-methyltetrazine.

Biotin-PEG4-methyltetrazine Structure

Biotin Moiety PEG4 Spacer Methyltetrazine Moiety

PEG4 Linker Methyltetrazine

Click to download full resolution via product page

Caption: Key functional components of Biotin-PEG4-methyltetrazine.
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Caption: Inverse-electron-demand Diels-Alder (iEDDA) reaction.
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Protein Biotinylation Workflow
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Caption: Workflow for labeling TCO-modified proteins.
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Caption: Workflow for labeling cell surface glycans.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyltetrazine (CAS: 1835759-81-3)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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